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Compound of Interest

Compound Name: 4-Ethyl-2-methoxyphenol-d2

Cat. No.: B12385831

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Comprehensive safety and technical data specifically for 4-Ethyl-2-
methoxyphenol-d2 is limited. The information presented in this guide is primarily based on the
non-deuterated analogue, 4-Ethyl-2-methoxyphenol (also known as 4-Ethylguaiacol), and
should be used as a reference. It is crucial to consult the specific safety data sheet (SDS)
provided by the supplier for the deuterated compound before handling.

Section 1: Introduction and Applications

4-Ethyl-2-methoxyphenol-d2 is the deuterated form of 4-Ethyl-2-methoxyphenol.[1] The
primary application of deuterated compounds like this is as internal standards for quantitative
analysis by methods such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid
Chromatography-Mass Spectrometry (LC-MS).[1] They can also be used as tracers in
metabolic studies.[1] The non-deuterated form, 4-Ethyl-2-methoxyphenol, is a phenolic
compound found in various foods and beverages and is known for its smoky and spicy aroma.

[2](3]

Section 2: Physical and Chemical Properties

The physical and chemical properties of 4-Ethyl-2-methoxyphenol-d2 are expected to be very
similar to its non-deuterated counterpart. The following table summarizes the key properties of
4-Ethyl-2-methoxyphenol.
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Property Value Source
Molecular Formula CoH1202 [31141[5]
Molecular Weight 152.19 g/mol 516171
Appearance Colorless to light yellow liquid [415161181
Melting Point 15 °C (59 °F) [2][3][5][6]1(8]
Boiling Point 234 - 236 °C (453 - 457 °F) [2][61[8]
Density 1.058 - 1.063 g/mL at 25 °C [2][5][6]
Flash Point 107 - 108 °C (224 - 226 °F) [5][6][8]
Solubility Sl.igh.tly s-olutl>le in water; )
miscible in oil and ethanol
CAS Number 2785-89-9 [516][71[8]

Section 3: Hazard Identification and Safety

The hazard profile for 4-Ethyl-2-methoxyphenol-d2 is anticipated to be consistent with the

non-deuterated form. The following table summarizes the GHS hazard classifications for 4-

Ethyl-2-methoxyphenol.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure

H335: May cause respiratory
irritation

Source:[5][6][9][10]
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Section 4: Experimental Protocols

While specific experimental protocols for 4-Ethyl-2-methoxyphenol-d2 are not readily
available, a general workflow for its use as an internal standard in a quantitative LC-MS
analysis is described below.

General Workflow for Use as an Internal Standard in LC-MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxyphenol-d2]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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